Cas no 78509-29-2 (4-Chloro-2,7,8-trimethylquinoline)

• Product Name: 4-Chloro-2,7,8-trimethylquinoline
• CAS No: 78509-29-2
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• MDL: MFCD08848190
• CID: 534377
• PubChem ID: 329773489
• Update Time: 2025-11-01

4-Chloro-2,7,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-2,7,8-trimethyl-
• 4-AMINO-7,8-DIFLUOROQUINOLINE
• 4-CHLORO-2,7,8-TRIMETHYLQUINOLINE
• 2,7,8-Trimethyl-4-chlorchinolin
• 2,7,8-Trimethyl-4-chloroquinoline
• 4-Chlor-2,7,8-trimethylchinolin
• Quinoline,4-chloro-2,7,8-trimethyl
• MFCD08848190
• 4-Chloro-2,7,8-trimethylquinoline, AldrichCPR
• DTXSID40587946
• CS-0313880
• CCG-321599
• 78509-29-2
• NCGC00342676-01
• AB49058
• AKOS002683331
• AB01333901-02
• STK691858
• 4-Chloro-2,7,8-trimethylquinoline

• MDL： MFCD08848190
• Inchi： 1S/C12H12ClN/c1-7-4-5-10-11(13)6-8(2)14-12(10)9(7)3/h4-6H,1-3H3
• InChI Key： NDTSUKTWPJRMAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=1C=CC(C)=C2C

Computed Properties

• Exact Mass: 205.06600
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 307.3°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.609
• PSA: 12.89000
• LogP: 3.81340

4-Chloro-2,7,8-trimethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318-H413
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-2,7,8-trimethylquinoline

4-Chloro-2,7,8-trimethylquinoline: A Comprehensive Overview

The compound 4-Chloro-2,7,8-trimethylquinoline (CAS No. 78509-29-2) is a significant molecule in the field of organic chemistry and pharmacology. This quinoline derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a quinoline ring system with three methyl groups at positions 2, 7, and 8, and a chlorine atom at position 4. This substitution pattern imparts distinctive electronic and steric properties to the compound.

Recent studies have highlighted the importance of 4-Chloro-2,7,8-trimethylquinoline in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of anti-cancer agents. The quinoline scaffold is well-known for its ability to interact with various biological targets, including protein kinases and DNA. The presence of chlorine at position 4 enhances the molecule's lipophilicity and bioavailability, making it a promising candidate for further investigation.

In addition to its pharmacological significance, 4-Chloro-2,7,8-trimethylquinoline has also been studied for its electronic properties. The quinoline ring system is aromatic and exhibits strong conjugation effects, which are advantageous in materials science applications such as organic electronics. Recent advancements in this area have demonstrated that derivatives of this compound can be used as building blocks for organic semiconductors and light-emitting materials.

The synthesis of 4-Chloro-2,7,8-trimethylquinoline involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Various methods have been reported in the literature for constructing this molecule, including Friedländer synthesis and Skraup synthesis. However, modern approaches often employ more efficient methodologies that minimize reaction steps and improve yield.

One of the most recent breakthroughs involving 4-Chloro-2,7,8-trimethylquinoline is its application in targeted drug delivery systems. Scientists have successfully incorporated this compound into nanocarriers designed to deliver anti-cancer drugs directly to tumor cells. The molecule's ability to enhance drug solubility and reduce systemic toxicity has made it an invaluable component in this innovative approach.

Furthermore, 4-Chloro-2,7,8-trimethylquinoline has been investigated for its environmental impact. Studies have shown that this compound exhibits biodegradability under specific conditions, which is crucial for ensuring its safe use in industrial and pharmaceutical applications. Regulatory agencies have also expressed interest in understanding the ecological footprint of this molecule to develop guidelines for its responsible use.

In conclusion, 4-Chloro-2,7,8-trimethylquinoline (CAS No. 78509-29-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for researchers in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action,4-Chloro-2,7,8-trimethylquinoline is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.